2,2,7,7-tetramethyl-1lambda6,4-thiazepane-1,1-dione hydrochloride
Overview
Description
2,2,7,7-tetramethyl-1lambda6,4-thiazepane-1,1-dione hydrochloride is a useful research compound. Its molecular formula is C9H20ClNO2S and its molecular weight is 241.78 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,7,7-tetramethyl-1lambda6,4-thiazepane-1,1-dione hydrochloride involves the reaction of 2,2,7,7-tetramethyl-1lambda6,4-thiazepane-1,1-dione with hydrochloric acid.", "Starting Materials": [ "2,2,7,7-tetramethyl-1lambda6,4-thiazepane-1,1-dione", "Hydrochloric acid" ], "Reaction": [ "Add 2,2,7,7-tetramethyl-1lambda6,4-thiazepane-1,1-dione to a reaction vessel", "Add hydrochloric acid to the reaction vessel", "Heat the reaction mixture to 50-60°C and stir for 2-3 hours", "Cool the reaction mixture to room temperature", "Filter the precipitated product", "Wash the product with cold water", "Dry the product under vacuum to obtain 2,2,7,7-tetramethyl-1lambda6,4-thiazepane-1,1-dione hydrochloride" ] } | |
CAS No. |
2742660-81-5 |
Molecular Formula |
C9H20ClNO2S |
Molecular Weight |
241.78 g/mol |
IUPAC Name |
2,2,7,7-tetramethyl-1,4-thiazepane 1,1-dioxide;hydrochloride |
InChI |
InChI=1S/C9H19NO2S.ClH/c1-8(2)5-6-10-7-9(3,4)13(8,11)12;/h10H,5-7H2,1-4H3;1H |
InChI Key |
WSLDLLLKIBJOTD-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCNCC(S1(=O)=O)(C)C)C.Cl |
Purity |
95 |
Origin of Product |
United States |
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